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Abstract
trans-2-cyclopropylcyclopropan-1-amine is a unique small molecule featuring a bicyclopropyl

motif with a primary amine. This structure presents intriguing possibilities in medicinal

chemistry due to the conformational rigidity and metabolic stability often conferred by the

cyclopropyl group. This guide provides a comprehensive overview of the available technical

information on trans-2-cyclopropylcyclopropan-1-amine, focusing on its chemical properties,

potential synthetic routes, and considerations for its application in research and drug

development. Due to the limited publicly available data on this specific molecule, this guide

also draws upon established principles of cyclopropylamine chemistry to offer scientifically

grounded insights.
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The cyclopropylamine functional group is a privileged scaffold in modern drug discovery.[1][2]

Its incorporation into a molecule can lead to significant improvements in pharmacological

properties. The three-membered ring introduces a high degree of conformational constraint,

which can lock a molecule into its bioactive conformation, thereby enhancing its potency and

selectivity for a biological target.[3] Furthermore, the cyclopropyl group can act as a bioisostere

for other functional groups and is often associated with increased metabolic stability by

blocking sites of oxidation.[1] Cyclopropylamines are found in a range of approved drugs and

clinical candidates, highlighting their importance in the development of new therapeutics for

various diseases, including depression, cancer, and infectious diseases.[2][4]

Molecular Structure and Properties
The structure of trans-2-cyclopropylcyclopropan-1-amine features two cyclopropane rings fused

together, with a primary amine group attached to one of the rings in a trans configuration

relative to the other ring. This arrangement results in a specific three-dimensional geometry

that dictates its potential interactions with biological macromolecules.

Physicochemical Properties
Detailed experimental data for the free amine of trans-2-cyclopropylcyclopropan-1-amine is not

readily available in the public domain. However, its hydrochloride salt is commercially available

as a white solid.[5] The properties of the free amine can be inferred from related, simpler

cyclopropylamines like cyclopropylamine. Cyclopropylamine is a volatile, colorless liquid with

an ammonia-like odor.[6] It is miscible with water and many organic solvents.[6]

Table 1: Physicochemical Properties of trans-2-cyclopropylcyclopropan-1-amine hydrochloride

and related compounds.
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Property
trans-2-
cyclopropylcyclopropan-1-
amine hydrochloride

Cyclopropylamine

CAS Number 1807891-14-0[5][7][8] 765-30-0

Molecular Formula C6H12ClN[5][7] C3H7N

Molecular Weight 133.62 g/mol [5][7] 57.09 g/mol

Physical Form White Solid[5] Volatile Liquid[6]

Boiling Point Not available 49-50 °C[6]

Melting Point Not available -50 °C[6]

Density Not available 0.824 g/mL at 25 °C[6]

pKa Not available 9.10

LogP (predicted) 1.1654[7] 0.070

Stereochemistry
The "trans" designation in trans-2-cyclopropylcyclopropan-1-amine indicates that the amino

group and the adjacent cyclopropyl group are on opposite sides of the cyclopropane ring to

which they are attached. This stereochemical relationship is crucial as it defines the spatial

orientation of the substituents and will have a profound impact on its biological activity.

Figure 1: 2D representation of the trans stereochemistry.

Synthesis and Characterization
While a specific, published synthetic protocol for trans-2-cyclopropylcyclopropan-1-amine was

not identified, a plausible route can be conceptualized based on established methods for the

synthesis of other trans-2-substituted cyclopropylamines.[9][10]

Proposed Synthetic Pathway
A potential synthetic approach could involve the cyclopropanation of a suitable olefin followed

by functional group manipulations to introduce the amine. One such strategy is outlined below:
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Vinylcyclopropane Cyclopropanation
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trans-2-cyclopropylcyclopropane

-1-carboxylic acid Curtius, Hofmann, or Schmidt rearrangement trans-2-cyclopropylcyclopropan-1-amine
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Figure 2: A potential synthetic workflow.

Experimental Protocol (Hypothetical):

Cyclopropanation: Vinylcyclopropane would be reacted with a cyclopropanating agent, such

as diiodomethane and a zinc-copper couple (Simmons-Smith reaction) or with a diazo

compound in the presence of a palladium or copper catalyst. This would generate the

bicyclopropyl scaffold. The stereoselectivity of this reaction would be a critical factor in

obtaining the desired trans isomer.

Functional Group Interconversion: The resulting bicyclopropyl derivative would likely require

functional group manipulation to introduce a handle for the installation of the amine. For

instance, if the cyclopropanation was carried out on an acrylate derivative of

vinylcyclopropane, the resulting ester could be hydrolyzed to the corresponding carboxylic

acid.

Introduction of the Amine: The carboxylic acid could then be converted to the primary amine

via a number of classic organic reactions, such as the Curtius, Hofmann, or Schmidt

rearrangements. These reactions proceed with retention of configuration, which would be

essential to preserve the trans stereochemistry.

Spectroscopic Characterization
The structural elucidation of trans-2-cyclopropylcyclopropan-1-amine would rely on a

combination of spectroscopic techniques.

Table 2: Expected Spectroscopic Features.
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Technique Expected Observations

¹H NMR

- Complex multiplets in the upfield region

(approx. 0.0-1.5 ppm) corresponding to the

cyclopropyl ring protons.[11] - A distinct multiplet

for the proton attached to the carbon bearing the

amine group. - A broad singlet for the NH₂

protons, which would disappear upon D₂O

exchange.[12][13]

¹³C NMR

- Resonances for the cyclopropyl carbons in the

upfield region of the spectrum. - A downfield-

shifted resonance for the carbon atom bonded

to the nitrogen.[13]

IR Spectroscopy

- A pair of N-H stretching bands in the region of

3300-3500 cm⁻¹ for the primary amine.[12][14] -

An N-H bending vibration around 1600 cm⁻¹.

[14] - C-H stretching vibrations for the

cyclopropyl rings around 3000-3100 cm⁻¹.

Mass Spectrometry

- The molecular ion peak would be expected at

an odd m/z value, consistent with the nitrogen

rule.[13] - Fragmentation patterns would likely

involve cleavage of the cyclopropyl rings.

Applications in Drug Development
While there is no specific information on the applications of trans-2-cyclopropylcyclopropan-1-

amine in drug development, its structural motifs suggest several areas of potential interest. The

bicyclopropyl unit provides a rigid and sterically defined scaffold that could be used to probe the

binding pockets of various enzymes and receptors. The primary amine serves as a key

pharmacophoric feature and a handle for further chemical modification.

Potential therapeutic areas for exploration could include:

Neuroscience: Many centrally acting agents contain cyclopropylamine moieties. For

example, tranylcypromine, a monoamine oxidase inhibitor, is a well-known antidepressant
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with a 2-phenylcyclopropylamine structure.[4]

Oncology: The conformational rigidity imparted by the bicyclopropyl system could be

exploited to design potent and selective enzyme inhibitors, a common strategy in cancer

drug discovery.[2]

Infectious Diseases: The unique shape and electronic properties of this molecule could lead

to novel interactions with microbial targets.

Safety and Handling
Specific safety data for trans-2-cyclopropylcyclopropan-1-amine is not available. However,

based on the known hazards of similar small molecule amines, such as cyclopropylamine,

appropriate precautions should be taken.[15][16][17]

General Safety Recommendations:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Inhalation: Avoid inhaling vapors or dust.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse

immediately with plenty of water.

Flammability: While data is unavailable for the target molecule, simpler cyclopropylamines

are flammable. Keep away from heat, sparks, and open flames.

Conclusion
trans-2-cyclopropylcyclopropan-1-amine is a structurally intriguing molecule with potential for

application in medicinal chemistry and drug discovery. While detailed experimental data is

currently scarce, this guide has provided a comprehensive overview of its known properties

and scientifically plausible synthetic and characterization strategies. The unique conformational

constraints and electronic properties of the bicyclopropylamine scaffold make it a compelling

candidate for further investigation by researchers and drug development professionals seeking
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to design novel therapeutics. Further research is warranted to fully elucidate the chemical and

biological properties of this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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